Cas no 4816-80-2 (N-Tosyl-L-glutamic Acid)

• Product Name: N-Tosyl-L-glutamic Acid
• CAS No: 4816-80-2
• MF: C₁₂H₁₅NO₆S
• MW: 301.31560254097
• MDL: MFCD00020545
• CID: 45345
• PubChem ID: 2063452
• Update Time: 2025-10-29

N-Tosyl-L-glutamic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-Methylphenylsulfonamido)pentanedioic acid
• N-Tosyl-(+)-glutamic acid
• N-(p-Toluenesulfonyl)-L-glutamic Acid
• N-(p-Tolylsulphonyl)-L-glutamic acid
• N-Tosyl-L-glutamic Acid
• N-Tosyl-L-glutamic A
• TOS-GLU-OH
• Tosyl-L-glutamic acid
• tosyl-L-glutlumic acid
• (+)-N-Tosyl-L-glutamic acid
• N-p-Tosyl-L-glutamic acid
• 2-(Toluene-4-sulfonylamino)-pentanedioic acid
• L-Glutamic acid, N-[(4-methylphenyl)sulfonyl]-
• (2S)-2-(4-methylbenzenesulfonamido)pentanedioic acid
• N-Tos-Glu-OH
• KSC493E0F
• ARK087
• KKOZKXBAPIYWAT-JTQLQIEISA-N
• 6602AB
• SBB006582
• (+)-toluene-p-sulphonylglutamic acid
• AM8172
• J-500061
• 2HXU3N9FF3
• SCHEMBL255603
• NS00045944
• AS-68614
• LEVOMETHADONE HYDROCHLORIDE IMPURITY F [EP IMPURITY]
• 2-(4-Methylphenylsulfonamido)pentanedioic acid (Tos-L-Glu-OH)
• AKOS010386362
• N-P-TOLYLSULFONYL-L-GLUTAMIC ACID
• FD21349
• (+)-p-Toluenesulfonylglutamic Acid
• N-[(4-Methylphenyl)sulfonyl]-L-glutamic acid
• AM81727
• 2-(4-Methylphenylsulfonamido)pentanedioic acid
• tosylglutamic acid
• 4816-80-2
• DTXSID301256419
• Nalpha-(4-methylbenzenesulfonyl)-L-glutamic acid
• A871943
• (2S)-2-(((4-METHYLPHENYL)SULFONYL)AMINO)PENTANEDIOIC ACID
• MFCD00020545
• CS-0310565
• (S)-2-(4-Methylphenylsulfonamido)pentanedioicacid
• N-((4-METHYLPHENYL)SULFONYL)-L-GLUTAMIC ACID
• NSC-109186
• N-p-Tolylsulfonyl-L-glutamic Acid; (+)-p-Toluenesulfonylglutamic Acid; Tosylglutamic Acid; NSC 109186;

• MDL： MFCD00020545
• Inchi： 1S/C12H15NO6S/c1-8-2-4-9(5-3-8)20(18,19)13-10(12(16)17)6-7-11(14)15/h2-5,10,13H,6-7H2,1H3,(H,14,15)(H,16,17)/t10-/m0/s1
• InChI Key： KKOZKXBAPIYWAT-JTQLQIEISA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@H](C(=O)O)CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 301.06200
• Monoisotopic Mass: 301.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129
• Surface Charge: 0
• XLogP3: 0.7

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.427
• Melting Point: 122-137°C
• Boiling Point: 534.2 °C at 760 mmHg
• Flash Point: 276.9 °C
• Refractive Index: 1.6280 (estimate)
• PSA: 129.15000
• LogP: 2.06300
• Solubility: Not determined

N-Tosyl-L-glutamic Acid Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters